![molecular formula C13H16ClNO B7513213 N-[(3-chlorophenyl)methyl]-N-methylcyclobutanecarboxamide](/img/structure/B7513213.png)
N-[(3-chlorophenyl)methyl]-N-methylcyclobutanecarboxamide
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Overview
Description
N-[(3-chlorophenyl)methyl]-N-methylcyclobutanecarboxamide, also known as AG490, is a small molecule inhibitor that has been widely used in scientific research. AG490 is a potent inhibitor of Janus kinase 2 (JAK2) and has been shown to have anti-inflammatory and anti-cancer effects.
Mechanism of Action
N-[(3-chlorophenyl)methyl]-N-methylcyclobutanecarboxamide inhibits JAK2 activity by binding to the ATP-binding site of the kinase domain. This prevents the phosphorylation of JAK2 and downstream signaling pathways, including the signal transducer and activator of transcription (STAT) pathway. Inhibition of the STAT pathway leads to decreased expression of pro-inflammatory and pro-cancer genes.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory and anti-cancer effects in vitro and in vivo. Inhibition of JAK2 activity by this compound leads to decreased production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). In cancer cells, this compound has been shown to induce apoptosis and inhibit cell proliferation.
Advantages and Limitations for Lab Experiments
N-[(3-chlorophenyl)methyl]-N-methylcyclobutanecarboxamide is a potent and specific inhibitor of JAK2, making it an ideal tool for studying the role of JAK2 in disease. However, it is important to note that this compound may have off-target effects and should be used with caution. Additionally, the synthesis of this compound is complex and time-consuming, which may limit its use in some experiments.
Future Directions
There are several future directions for research involving N-[(3-chlorophenyl)methyl]-N-methylcyclobutanecarboxamide. One area of interest is the development of more potent and specific JAK2 inhibitors. Additionally, the use of this compound in combination with other drugs may enhance its anti-cancer and anti-inflammatory effects. Finally, the role of JAK2 in other diseases, such as autoimmune disorders, should be further investigated.
Conclusion:
This compound, or this compound, is a potent inhibitor of JAK2 that has been widely used in scientific research. This compound has anti-inflammatory and anti-cancer effects and its mechanism of action involves the inhibition of JAK2 activity and downstream signaling pathways. While this compound has advantages as a tool for studying JAK2, its use should be carefully considered due to potential off-target effects. Future research involving this compound should focus on the development of more potent and specific JAK2 inhibitors and the investigation of JAK2 in other diseases.
Synthesis Methods
The synthesis of N-[(3-chlorophenyl)methyl]-N-methylcyclobutanecarboxamide involves several steps. First, 3-chlorobenzyl chloride is reacted with cyclobutanone in the presence of a base to form N-[(3-chlorophenyl)methyl]cyclobutanecarboxamide. Next, N-methylation of the amide nitrogen is carried out using methyl iodide and a base to form this compound. The final product is purified using column chromatography.
Scientific Research Applications
N-[(3-chlorophenyl)methyl]-N-methylcyclobutanecarboxamide has been extensively used in scientific research as a JAK2 inhibitor. JAK2 is a tyrosine kinase that plays a crucial role in cytokine signaling and has been implicated in several diseases, including cancer and inflammation. This compound has been shown to inhibit JAK2 activity and downstream signaling pathways, leading to anti-inflammatory and anti-cancer effects.
properties
IUPAC Name |
N-[(3-chlorophenyl)methyl]-N-methylcyclobutanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16ClNO/c1-15(13(16)11-5-3-6-11)9-10-4-2-7-12(14)8-10/h2,4,7-8,11H,3,5-6,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QZKIDORRFRIAQH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC(=CC=C1)Cl)C(=O)C2CCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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